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Compound of Interest

Compound Name: Tetrahydrobostrycin

cat. No.: B1370537

An In-Depth Technical Guide on the Mechanism of Action of Tetrahydrobostrycin and its
Analogue, Bostrycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrobostrycin is a hexahydroanthrone derivative isolated from the marine-derived
fungus Aspergillus sp.[1]. While research on Tetrahydrobostrycin is in its nascent stages, its
structural similarity to the well-studied compound Bostrycin provides a strong foundation for
predicting its mechanism of action. This guide synthesizes the available information on
Tetrahydrobostrycin and delves into the extensive research on Bostrycin to offer a
comprehensive understanding of their potential biological activities.

Bostrycin, a polyketide natural product, has demonstrated notable anticancer and antibiotic
properties[2]. Its mechanism of action is primarily attributed to the induction of apoptosis
through mitochondrial pathways and the modulation of key cellular signaling cascades|[3][4].
This document will detail the known cytotoxic effects, antibacterial activity, and the molecular
pathways influenced by these compounds, presenting a valuable resource for researchers in
drug discovery and development.

Chemical Structures

The chemical structures of Tetrahydrobostrycin and Bostrycin are presented below. The key
structural difference lies in the degree of saturation of the anthraquinone core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1370537?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/tetrahydrobostrycin-and-1-deoxytetrahydrobostrycin-two-new-1kwjyle9nh.pdf
https://www.biosynth.com/p/WAA87981/21879-81-2-bostrycin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8798930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8798930/
https://academic.oup.com/femsyr/article-pdf/10/3/297/18020445/10-3-297.pdf
https://www.benchchem.com/product/b1370537#tetrahydrobostrycin-mechanism-of-action
https://www.benchchem.com/product/b1370537#tetrahydrobostrycin-mechanism-of-action
https://www.benchchem.com/product/b1370537#tetrahydrobostrycin-mechanism-of-action
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1370537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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